10-phenyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one

• IUPAC Name: 10-phenyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one
• InChI: InChI=1S/C21H16O3/c22-21-15-9-5-4-8-14(15)16-10-17-18(13-6-2-1-3-7-13)12-23-19(17)11-20(16)24-21/h1-3,6-7,10-12H,4-5,8-9H2
• InChI Key: PQMCOYZAEROLIX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(C=C4C(=C3)C(=CO4)C5=CC=CC=C5)OC2=O
• Molecular Formula: C21H16O3
• Molecular Weight: 316.3 g/mol

Description

10-phenyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one is a compound that belongs to the class of chromones. It has been the subject of scientific research for its potential use in various applications, including as a therapeutic agent for a range of diseases and as a tool for investigating biological systems.

Scientific Research Applications

Synthesis and Structural Characterization

10-phenyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one and its derivatives have been a focal point in scientific research due to their structural complexity and potential biological activities. Studies have focused on the synthesis of analogs such as 1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-ones and 8,9,10,11-tetrahydro-7H-benzo[c]furo[2,3-f]chromen-7-ones, aiming at understanding their chemical properties and potential applications (Garazd et al., 2001). Additionally, a green, three-component reaction was developed for synthesizing a variety of substituted functionalized benzo[f]furo[3,2-c]chromen-4-(5H)-ones and furo[3,2-c]quinolin-4-(5H)-ones, highlighting a sustainable approach in chemical synthesis (Kumar et al., 2015).

Cytotoxicity and Pharmacological Potential

The cytotoxicity and potential pharmacological applications of these compounds have been explored. For instance, the synthesis and characterization of 2-aroyl-3-aryl-5H-furo[3,2-g]chromene derivatives have been undertaken, revealing that these compounds exhibit cytotoxicities against certain cell lines, suggesting potential in therapeutic applications (Hu et al., 2010).

Photochemical Applications

The photochemical properties of these compounds have also been investigated. Synthesis and photooxygenation of angular furocoumarins like isopsoralen and allopsoralen have been studied, highlighting their potential in photochemical reactions (El-Gogary et al., 2015). Moreover, the synthesis of π-expanded coumarin derivatives with interesting optical properties has been achieved, further demonstrating the versatility of these compounds in photophysical applications (Xue et al., 2020).

Environmental and Green Chemistry

The studies have also emphasized environmentally friendly and green chemistry approaches. For instance, a catalyst-free synthesis of diversely substituted 6H-benzo[c]chromenes and 6H-benzo[c]chromen-6-ones in aqueous media under microwave irradiation was developed, showcasing a commitment to eco-friendly chemical synthesis (He et al., 2012).